Cas no 2138027-71-9 (bicyclo[3.2.0]heptane-6-sulfonyl chloride, Mixture of diastereomers)

• Product Name: bicyclo[3.2.0]heptane-6-sulfonyl chloride, Mixture of diastereomers
• CAS No: 2138027-71-9
• MF: C₇H₁₁ClO₂S
• MW: 194.679040193558
• CID: 4640524
• Update Time: 2025-10-28

bicyclo[3.2.0]heptane-6-sulfonyl chloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• bicyclo[3.2.0]heptane-6-sulfonyl chloride, Mixture of diastereomers

• Inchi： 1S/C7H11ClO2S/c8-11(9,10)7-4-5-2-1-3-6(5)7/h5-7H,1-4H2
• InChI Key： BJQOVKRPWVEMSK-UHFFFAOYSA-N
• SMILES： C12C(C(S(Cl)(=O)=O)C1)CCC2

Additional information on bicyclo[3.2.0]heptane-6-sulfonyl chloride, Mixture of diastereomers

Bicyclo[3.2.0]heptane-6-sulfonyl chloride, Mixture of Diastereomers: A Comprehensive Overview

The compound bicyclo[3.2.0]heptane-6-sulfonyl chloride (CAS No. 2138027-71-9) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is notable for its unique bicyclic structure, which imparts distinctive chemical and physical properties. The term mixture of diastereomers refers to the presence of multiple stereoisomeric forms in the compound, which can influence its reactivity and functionality in various chemical processes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of bicyclo[3.2.0]heptane-6-sulfonyl chloride with high purity and controlled stereochemistry. Researchers have employed advanced catalytic methods and stereo-selective reactions to optimize the production process, ensuring a consistent supply of this compound for industrial and academic use. The ability to control the stereochemistry of the compound has opened new avenues for its application in drug discovery and material synthesis.

The bicyclic structure of bicyclo[3.2.0]heptane-6-sulfonyl chloride makes it an attractive candidate for use as a building block in organic synthesis. Its sulfonyl chloride group is highly reactive, making it suitable for nucleophilic substitutions and other transformations that are critical in the construction of complex molecules. The compound's reactivity has been leveraged in the development of novel pharmaceutical agents, where precise control over molecular architecture is essential.

In addition to its role in organic synthesis, bicyclo[3.2.0]heptane-6-sulfonyl chloride has found applications in polymer chemistry and materials science. Its unique electronic properties and structural rigidity make it an ideal component for designing advanced materials with tailored mechanical and thermal properties. Recent studies have explored its potential as a precursor for high-performance polymers used in aerospace and automotive industries.

The mixture of diastereomers in bicyclo[3.2.0]heptane-6-sulfonyl chloride introduces an additional layer of complexity in its chemical behavior. Diastereomers often exhibit different physical and chemical properties, which can be exploited to achieve desired outcomes in chemical reactions. For instance, selective reactions with one diastereomer over another can lead to more efficient synthesis pathways and higher yields of target compounds.

From an environmental standpoint, the handling and disposal of bicyclo[3.2.0]heptane-6-sulfonyl chloride require careful consideration due to its reactive nature and potential impact on ecosystems. Recent research has focused on developing sustainable practices for its production, use, and waste management to minimize environmental footprint while maintaining high standards of safety and efficiency.

In conclusion, bicyclo[3.2.0]heptane-6-sulfonyl chloride, as a mixture of diastereomers, represents a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, reactivity, and stereochemical diversity continue to drive innovation in synthetic chemistry, materials science, and pharmaceutical development.